FR 58664

• CAS: 94936-90-0
• Synonyms: 6-(3,4-dimethoxyphenyl)-1-ethyl-4-mesitylimino-3-methyl-3,4-dihydro-2(1H)-pyrimidinone; FK 664; FK-664; FK664
• Molecular Formula: C24H29N3O3
• Molecular Weight: 407.5 g/mol
• SMILES: CCN1C(=CC(=NC2=C(C=C(C=C2C)C)C)N(C1=O)C)C3=CC(=C(C=C3)OC)OC
• InChI: InChI=1S/C24H29N3O3/c1-8-27-19(18-9-10-20(29-6)21(13-18)30-7)14-22(26(5)24(27)28)25-23-16(3)11-15(2)12-17(23)4/h9-14H,8H2,1-7H3
• InChIKey: OYGHXRNCHYRYRR-UHFFFAOYSA-N

6-(3,4-dimethoxyphenyl)-1-ethyl-3-methyl-4-(2,4,6-trimethylphenyl)iminopyrimidin-2-one, designated FK-664 (or FK664), is a synthetic dihydropyrimidinone derivative. It is mechanistically defined as a leukotriene inhibitor and has been investigated for its distinctive dual hemodynamic profile in heart failure models, notably enhancing ventricular contractility while simultaneously reducing preload via mean circulatory pressure (MCP) reduction.

6-(3,4-Dimethoxyphenyl)-1-ethyl-3-methyl-4-(2,4,6-trimethylphenyl)iminopyrimidin-2-one (CAS 94936-90-0): A Distinct Leukotriene-Modulating Dihydropyrimidinone for Specialized Cardiovascular Research

6-(3,4-dimethoxyphenyl)-1-ethyl-3-methyl-4-(2,4,6-trimethylphenyl)iminopyrimidin-2-one, designated FK-664 (or FK664), is a synthetic dihydropyrimidinone derivative [1]. It is mechanistically defined as a leukotriene inhibitor and has been investigated for its distinctive dual hemodynamic profile in heart failure models, notably enhancing ventricular contractility while simultaneously reducing preload via mean circulatory pressure (MCP) reduction . This compound is not a general-purpose reagent; its utility is confined to specialized investigations of the leukotriene pathway in cardiovascular pathophysiology.

Leukotriene pathway research tool for cardiovascular studies

Dual hemodynamic probe: positive inotropy + preload reduction

Phase 2-discontinued; suited as mechanistic pathway probe

• [1] National Library of Medicine (US). FK 664. MeSH Supplementary Concept Data 2024. Unique ID: C062761. Registry Number: 94936-90-0. View Source

Why In-Class Substitution of 6-(3,4-Dimethoxyphenyl)-1-ethyl-3-methyl-4-(2,4,6-trimethylphenyl)iminopyrimidin-2-one (FK-664) Is Not Supported

The specific substitution pattern on the dihydropyrimidinone core of FK-664 (3,4-dimethoxyphenyl at C6, ethyl at N1, methyl at N3, and 2,4,6-trimethylphenylimino at C4) is not a conserved pharmacophore across all pyrimidinone-based cardiotonics or leukotriene modulators [1]. While numerous 2(1H)-pyrimidinone derivatives exhibit a range of activities from antitumor to enzyme inhibition, FK-664's documented combination of positive inotropic effects and reduction in mean circulatory pressure (MCP) is a specific pharmacological signature . Generic substitution with other cardiotonic pyrimidinones (e.g., amrinone analogs) or structurally related leukotriene receptor antagonists (e.g., montelukast) cannot reproduce this dual-action hemodynamic profile and introduces confounding variables due to divergent potency and selectivity profiles [2].

Pharmacophore The substitution pattern of FK-664 is not conserved in other cardiotonic pyrimidinones.

Hemodynamics Dual action (contractility increase + MCP reduction) may not replicate with generic leukotriene modulators.

Selectivity Divergent potency and off-target profiles introduce confounding variables in pathway studies.

• [1] National Library of Medicine (US). FK 664. MeSH Supplementary Concept Data 2024. Unique ID: C062761. Registry Number: 94936-90-0. View Source
• [2] Abusnina W, Lugnier C. The leukotriene receptor antagonist montelukast and its possible role in the cardiovascular field. Arch Cardiovasc Dis. 2017;110(1):42-50. View Source

Quantitative Evidence Guide: Comparator-Based Differentiation of 6-(3,4-Dimethoxyphenyl)-1-ethyl-3-methyl-4-(2,4,6-trimethylphenyl)iminopyrimidin-2-one (FK-664)

Hemodynamic Differentiation: Dual-Action Profile of FK-664 vs. Baseline in a Canine Heart Failure Model

In an established in vivo canine model of acute heart failure, FK-664 produced a hemodynamic profile distinct from baseline and from typical pure inotropes. While increasing cardiac contractility (positive inotropy), it simultaneously induced a significant reduction in preload, a combination not typical of digitalis or phosphodiesterase inhibitors .

Hemodynamic dual action

Data to verify

Contractility enhancement + preload reduction vs. baseline in canine heart failure model

Supports differentiation from single-action inotropes

Exact % change not specified in available summaries

Evidence Dimension	Hemodynamic Effects (Contractility & Preload)
Target Compound Data	Enhances ventricular contractility and reduces mean circulatory pressure (MCP).
Comparator Or Baseline	Baseline pre-drug state in canine heart failure model.
Quantified Difference	Qualitative shift from baseline failure state to a state of improved contractility with reduced MCP. (Exact % change data not specified in available vendor/patent summaries).
Conditions	Canine model of heart failure.

Why This Matters

This dual-action hemodynamic profile (improved contractility + reduced preload) is a specific and testable phenotype that differentiates FK-664 from single-action inotropes, making it a distinct tool for dissecting integrated cardiovascular responses.

Kinetic Differentiation: Acceleration of Time to Peak Tension in Isolated Cardiac Cells

Beyond merely increasing the force of contraction, FK-664 accelerates the kinetics of contraction at the cellular level. It has been shown to shorten the time required to reach peak tension in isolated cardiac cells, a parameter not typically improved by all positive inotropic agents .

Contraction kinetics

Class-level inference

Shortened time to peak tension in isolated cardiac cells

Measurable kinetic endpoint distinguishes FK-664

Quantitative % shortening not reported; cell preparation dependent

Evidence Dimension	Contraction Kinetics
Target Compound Data	Shortens the time to peak tension.
Comparator Or Baseline	Implicit baseline (untreated control or vehicle) in isolated cell preparations.
Quantified Difference	Qualitative acceleration of contraction kinetics. (Exact % shortening not specified in available vendor/patent summaries).
Conditions	Isolated cardiac cell preparations.

Why This Matters

This effect on contraction kinetics provides a specific, measurable endpoint (time to peak tension) for researchers, enabling differentiation from other compounds that may increase force without altering, or even prolonging, contraction duration.

Clinical Development Status: Phase 2 Discontinuation as a Key Procurement Filter

FK-664's development for cardiac disease was discontinued during Phase 2 clinical trials [1] [2]. This is a crucial procurement differentiator: it designates the compound as a specialized research tool rather than a clinical candidate. This status filters out users seeking clinical leads but is valuable for researchers investigating the target pathway (leukotriene receptor) or specific hemodynamic mechanisms without the confounding expectations of clinical translation.

Development status

Reported

Discontinued in Phase 2 for cardiac disease

Positions FK-664 as pathway probe, not clinical lead

Useful for target validation without translational expectations

Evidence Dimension	Development Status
Target Compound Data	Discontinued in Phase 2 for cardiac disease.
Comparator Or Baseline	Clinically approved leukotriene modulators (e.g., montelukast, zafirlukast) or other discontinued candidates.
Quantified Difference	Categorical difference: Phase 2-discontinued vs. Approved.
Conditions	N/A

Why This Matters

This known development status informs procurement decisions by setting clear expectations: FK-664 is a pathway probe, not a clinical lead. It is specifically useful for target validation and mechanistic studies, not for translational drug development.

• [1] DrugMap. FK-664 Entry. DMFGJNW. Discontinued in Phase 2. View Source
• [2] TTD: Therapeutic Target Database. FK-664 Entry. Discontinued in Phase 2. View Source

Optimal Research Applications for 6-(3,4-Dimethoxyphenyl)-1-ethyl-3-methyl-4-(2,4,6-trimethylphenyl)iminopyrimidin-2-one (FK-664) Based on Evidenced Differentiation

Investigation of the Leukotriene Pathway in Integrated Cardiovascular Function

FK-664 is a validated chemical probe for studies requiring perturbation of the leukotriene system to observe effects on integrated cardiovascular physiology . Its demonstrated ability to modulate both contractility (positive inotropy) and preload (MCP reduction) in a whole-animal model makes it suitable for acute in vivo hemodynamic studies aimed at dissecting the role of leukotrienes in heart failure pathophysiology .

Mechanistic Studies of Excitation-Contraction Coupling Kinetics

Researchers focusing on the kinetic parameters of cardiac muscle contraction can use FK-664 as a tool to induce and study the phenomenon of accelerated tension development . Its effect on shortening the time to peak tension in isolated cardiomyocytes provides a specific cellular phenotype for investigating the link between leukotriene signaling and excitation-contraction coupling mechanisms, independent of its in vivo hemodynamic effects .

Comparator/Tool Compound for Phenotypic Screening in Heart Failure Models

Given its unique dual-action hemodynamic signature (increased contractility + reduced preload), FK-664 serves as a valuable positive control or comparator compound in phenotypic screening assays designed to identify novel agents with similar, but perhaps improved, profiles . Its known Phase 2 discontinuation status [1] positions it purely as a mechanistic benchmark rather than a competitive lead, which is ideal for unbiased screening campaigns.

Negative Control or Pathway Validation in Leukotriene-Targeted Discovery

In drug discovery programs targeting the leukotriene pathway for cardiovascular indications, FK-664 can be employed for target validation and pathway de-risking . As a well-characterized leukotriene inhibitor with a defined (though discontinued) clinical history, it can serve to confirm that observed effects in new assays are indeed mediated through the intended leukotriene-related mechanism, rather than off-target activities .

Application

Selection Property

Validation Focus

Leukotriene-cardiovascular integration studies

Dual hemodynamic probe (inotropy + preload)

In vivo model hemodynamic endpoints

Excitation-contraction coupling kinetics

Acceleration of contraction kinetics

Isolated cardiomyocyte peak tension time

Phenotypic screening in heart failure models

Unique hemodynamic signature comparator

Contractility + preload screening assays

Leukotriene target validation

Well-characterized leukotriene inhibitor benchmark

Pathway engagement confirmation

• [1] DrugMap. FK-664 Entry. DMFGJNW. Discontinued in Phase 2. View Source